Cas no 63121-18-6 (1,2-Propanediol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (R)-)

• Product Name: 1,2-Propanediol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (R)-
• CAS No: 63121-18-6
• MF: C₉H₂₂O₃Si
• MW: 206.354684352875
• CID: 427179
• PubChem ID: 13552567
• Update Time: 2025-04-19

1,2-Propanediol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (R)-
• DTXSID40543623
• (2R)-3-{[tert-Butyl(dimethyl)silyl]oxy}propane-1,2-diol
• (R)-3-((tert-Butyldimethylsilyl)oxy)propane-1,2-diol
• 63121-18-6

• Inchi： 1S/C9H22O3Si/c1-9(2,3)13(4,5)12-7-8(11)6-10/h8,10-11H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： HLZIALBLRJXNQN-MRVPVSSYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H](CO)O

Computed Properties

• Exact Mass: 206.13386
• Monoisotopic Mass: 206.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69